Cas no 1215-57-2 (Benzenamine,N,N'-methanetetraylbis[2-methyl-)

• Product Name: Benzenamine,N,N'-methanetetraylbis[2-methyl-
• CAS No: 1215-57-2
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 148192
• PubChem ID: 102025
• Update Time: 2025-04-19

Benzenamine,N,N'-methanetetraylbis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• DI-O-TOLYLCARBODIIMIDE
• N,N'-bis(2-methylphenyl)methanediimine
• AC1L2RZB
• AC1Q28IU
• AR-1K1388
• Bis(2-methylphenyl)carbodiimide
• Bis(o-tolylcarbodiimide)
• Di-o-tolyl-carbodiimid
• di-o-tolyl-carbodiimide
• di-tolylcarbodiimide
• EINECS 214-929-6
• Kohlensaeure-bis-o-tolylimid
• n,n'-bis(2-methylphenyl)carbodiimide
• N,N'-bis(o-methylphenyl)carbodiimide
• N,N'-methanetetrayldi-o-toluidine
• Benzenamine, N,N'-methanetetraylbis[2-methyl-
• N,N'-Methanediylidenebis(2-methylaniline)
• di-(2methylphenyl)carbodiimide
• DTXSID50883668
• NS00044804
• 1215-57-2
• N,N/'-bis(2-methylphenyl)methanediimine
• (2-methylphenyl)-(2-methylphenylimino-methylene)-amine
• JCNCSCMYYGONLU-UHFFFAOYSA-N
• SCHEMBL437747
• Di-(o-tolyl)carbodiimide
• Benzenamine, N,N'-methanetetraylbis(2-methyl-
• Benzenamine,N,N'-methanetetraylbis[2-methyl-

• Inchi： 1S/C15H14N2/c1-12-7-3-5-9-14(12)16-11-17-15-10-6-4-8-13(15)2/h3-10H,1-2H3
• InChI Key： JCNCSCMYYGONLU-UHFFFAOYSA-N
• SMILES： N(=C=NC1C=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 222.11600
• Monoisotopic Mass: 222.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 381.9°Cat760mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.556
• PSA: 24.72000
• LogP: 4.44050